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Compound of Interest

Compound Name: 3-Cyanobenzaldehyde

Cat. No.: B1676564 Get Quote

3-Cyanobenzaldehyde: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 3-Cyanobenzaldehyde (CAS No: 24964-64-5). The information is compiled

and presented to meet the needs of laboratory and research professionals, with a focus on

clear data presentation and practical safety workflows.

Chemical and Physical Properties
3-Cyanobenzaldehyde, also known as m-formylbenzonitrile, is a white to off-white crystalline

powder.[1] It is a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and

dyes.[2] A summary of its key physical and chemical properties is provided in the table below.
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Property Value Source

Molecular Formula C₈H₅NO [1][3][4]

Molecular Weight 131.13 g/mol [1][3][4]

Melting Point 75-82 °C (lit.) [1][2][3]

Boiling Point 210-210.8 °C (lit.) [2][3][5]

Flash Point 81.3 ± 19.8 °C [3]

Appearance
White to off-white crystalline

powder
[1]

Purity ≥ 98% (GC) [6]

Storage Temperature

0-8 °C, under an inert

atmosphere, protected from

light.

[1][6][7]

GHS Hazard Classification and Statements
3-Cyanobenzaldehyde is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[8] The primary hazards are related to its

acute toxicity and irritant properties.

Hazard Class Category Hazard Statement

Acute Oral Toxicity 4 H302: Harmful if swallowed.

Acute Dermal Toxicity 4 Harmful in contact with skin.[8]

Acute Inhalation Toxicity 4 Harmful if inhaled.[8]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[9]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[9]

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.[9]
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Signal Word: Warning[6][8]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures are crucial to minimize exposure and ensure a safe working

environment. Researchers should adhere to the following guidelines.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid form to avoid dust formation.[5][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment (PPE)
A detailed workflow for selecting and using appropriate PPE is illustrated below.

Personal Protective Equipment (PPE) Workflow

Handling 3-Cyanobenzaldehyde

Eye and Face Protection
Wear chemical safety goggles or a face shield (OSHA 29 CFR 1910.133 or EN166).

Always Required

Skin Protection
Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.

Always Required

Respiratory Protection
Use a NIOSH/MSHA or European Standard EN 149 approved respirator if dust is generated or ventilation is inadequate.As Needed

Proceed with Experiment

Click to download full resolution via product page

PPE Selection Workflow
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General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[5][8]

Do not breathe dust.[8]

Wash hands thoroughly after handling.[8][9]

Do not eat, drink, or smoke in the laboratory.[8]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical. The following diagram

outlines the recommended first aid procedures.

First Aid Procedures for 3-Cyanobenzaldehyde Exposure

Exposure Occurs

Inhalation:
Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Skin Contact:
Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes. Get medical attention.

Eye Contact:
Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.

Ingestion:
Clean mouth with water. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Emergency Response

Accidental Release Measures
In case of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions
Evacuate personnel to a safe area.[5]
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Ensure adequate ventilation.[5]

Avoid breathing dust and contact with the substance.[5][9]

Wear appropriate personal protective equipment as outlined in Section 3.2.

Environmental Precautions
Do not let the product enter drains or waterways.[5][9]

Methods for Cleaning Up
For small spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[5][8]

For large spills, cover drains and collect, bind, and pump off the spilled material.[9]

Dispose of the waste in accordance with approved waste disposal plants.[8][9]

Firefighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[5]

Specific Hazards

Hazardous decomposition products formed

under fire conditions include carbon oxides (CO,

CO₂), nitrogen oxides (NOx), and hydrogen

cyanide.[5][8]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[5][8]

Storage and Stability
Storage Conditions: Store in a dry, cool, and well-ventilated place.[7] Keep the container

tightly closed.[7][9] Store under an inert atmosphere.[7][8] Protect from direct sunlight.[7][8]

Recommended storage temperature is between 0-8°C.[1]
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Chemical Stability: Stable under recommended storage conditions.[5][9] It is sensitive to air

and light.[7][8]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[5][8]

Toxicological Information
The toxicological properties of 3-Cyanobenzaldehyde have not been fully investigated.[7] The

available data indicates that it is harmful if swallowed, in contact with skin, or inhaled.[7][8] It is

also known to cause skin, eye, and respiratory irritation.[7][8][9] No data is available regarding

carcinogenicity, mutagenicity, or reproductive toxicity.[9]

Disposal Considerations
Disposal of 3-Cyanobenzaldehyde and its containers must be done in accordance with local,

regional, and national hazardous waste regulations.[8][9] It is the responsibility of the waste

generator to determine the proper waste classification and disposal methods.[7]

Transport Information
3-Cyanobenzaldehyde is regulated for transport.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT/IATA/IMDG UN3439

NITRILES,

SOLID, TOXIC,

N.O.S.

6.1 III

This information is based on the available Safety Data Sheets and may be subject to change.

Always consult the most current SDS for the material before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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